Cas no 141380-57-6 (1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-)
141380-57-6 structure
Product Name:1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-
CAS No:141380-57-6
MF:C10H11F3N4O
MW:260.215751886368
CID:186590
PubChem ID:11971571
Update Time:2025-04-19
1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-
- 1-Methyl-alpha-(1-methyl-1H-imidazol-2-yl)-alpha-(trifluoromethyl)-1H-imidazole-2-methanol
- 141380-57-6
- DTXSID20931084
- 2,2,2-Trifluoro-1,1-bis(1-methyl-1H-imidazol-2-yl)ethan-1-ol
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- Inchi: 1S/C10H11F3N4O/c1-16-5-3-14-7(16)9(18,10(11,12)13)8-15-4-6-17(8)2/h3-6,18H,1-2H3
- InChI Key: QSHJOUUTPZVISD-UHFFFAOYSA-N
- SMILES: FC(C(C1=NC=CN1C)(C1=NC=CN1C)O)(F)F
Computed Properties
- Exact Mass: 260.08863
- Monoisotopic Mass: 260.088496
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.9
- XLogP3: -0.1
Experimental Properties
- Density: 1.425
- Boiling Point: 434.296°C at 760 mmHg
- Flash Point: 216.455°C
- Refractive Index: 1.556
- PSA: 55.87
1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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